Cas no 1131996-12-7 (Apixaban-d3)

• Product Name: Apixaban-d3
• CAS No: 1131996-12-7
• MF: C₂₅H₂₅N₅O₄
• MW: 462.515590429306
• CID: 2085350
• PubChem ID: 25226058
• Update Time: 2025-07-21

Apixaban-d3 Chemical and Physical Properties

Names and Identifiers

• Apixaban-d3
• 7-oxo-6-[4-(2-oxopiperidin-1-yl)phenyl]-1-[4-(trideuteriomethoxy)phenyl]-4,5-dihydropyrazolo[3,4-c]pyridine-3-carboxamide
• SCHEMBL13321402
• 4,5,6,7-Tetrahydro-1-(4-methoxyphenyl)-7-oxo-6-[4-(2-oxo-1-piperidinyl)phenyl]-1H-pyrazolo[3,4-c]pyridine-3-carboxamide-d3
• J-002915
• CS-0374708
• 1-{4-[(~2~H_3_)Methyloxy]phenyl}-7-oxo-6-[4-(2-oxopiperidin-1-yl)phenyl]-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-c]pyridine-3-carboxamide
• DTXSID50649382
• 1131996-12-7
• HY-50667S1

• Inchi： 1S/C25H25N5O4/c1-34-19-11-9-18(10-12-19)30-23-20(22(27-30)24(26)32)13-15-29(25(23)33)17-7-5-16(6-8-17)28-14-3-2-4-21(28)31/h5-12H,2-4,13-15H2,1H3,(H2,26,32)/i1D3
• InChI Key： QNZCBYKSOIHPEH-FIBGUPNXSA-N
• SMILES： O=C1C2=C(C(C(N)=O)=NN2C2C=CC(=CC=2)OC([2H])([2H])[2H])CCN1C1C=CC(=CC=1)N1C(CCCC1)=O

Computed Properties

• Exact Mass: 462.20948453g/mol
• Monoisotopic Mass: 462.20948453g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 5
• Complexity: 777
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 111Ų

Experimental Properties

• Melting Point: 235 - 237°C
• Solubility: DMSO (Slightly, Heated), Methanol (Slightly, Heated)

Apixaban-d3 Security Information

• Storage Condition：Refrigerator

Additional information on Apixaban-d3

Apixaban-d3: A Deuterated Analog for Enhanced Analytical and Therapeutic Applications

Apixaban-d3, a deuterated derivative of the well-known anticoagulant Apixaban (CAS no. 1131996-12-7), represents a significant advancement in pharmaceutical chemistry and analytical methodology. This compound has garnered considerable attention due to its unique properties and potential applications in both clinical research and drug development. The introduction of deuterium atoms into the molecular structure of Apixaban not only enhances its stability but also offers a means to improve the sensitivity and specificity of diagnostic assays.

The chemical structure of Apixaban-d3 (CAS no. 1131996-12-7) involves the substitution of hydrogen atoms with deuterium, which results in a molecule that behaves similarly to its parent compound but with distinct advantages in analytical chemistry. Deuterated compounds are widely used in mass spectrometry (MS) because they can be detected more easily and with greater precision compared to their non-deuterated counterparts. This makes Apixaban-d3 an invaluable tool for researchers studying the pharmacokinetics and pharmacodynamics of Apixaban in biological systems.

In recent years, the field of mass spectrometry has seen significant advancements, particularly in the area of quantitative analysis. The use of deuterated analogs, such as Apixaban-d3, allows for more accurate and reliable measurement of drug concentrations in biological matrices. This is particularly important in clinical trials where precise quantification of drug levels is essential for determining efficacy and safety. The enhanced sensitivity provided by Apixaban-d3 enables researchers to detect even trace amounts of the drug, which can lead to more comprehensive understanding of its metabolic pathways and interactions with other molecules.

One of the most compelling applications of Apixaban-d3 is in the field of metabolomics. By using this deuterated analog, researchers can more effectively track the metabolic fate of Apixaban within the body. This information is crucial for optimizing dosing regimens and predicting potential side effects. Additionally, Apixaban-d3 can be used to study the effects of genetic variations on drug metabolism, providing insights that can help personalize treatment strategies for patients.

The synthesis of Apixaban-d3 presents unique challenges due to the need for precise control over deuterium incorporation. However, advances in synthetic chemistry have made it possible to produce high-purity versions of this compound that are suitable for both research and commercial use. The development of efficient synthetic routes has also reduced costs, making Apixaban-d3 more accessible to a broader range of researchers.

Another area where Apixaban-d3 has shown promise is in environmental monitoring. The persistence of pharmaceutical compounds in aquatic environments is a growing concern, and deuterated analogs can be used to track their movement and degradation over time. By studying the behavior of Apixaban-d3, researchers can gain valuable insights into how Apixaban behaves in natural systems, which can inform strategies for reducing environmental impact.

The use of Apixaban-d3 in clinical diagnostics has also been explored extensively. Its enhanced detectability by MS allows for more accurate monitoring of Apixaban levels in patient samples, which can be critical for managing treatment effectiveness. Furthermore, the ability to distinguish between Apixiban and its deuterated analog provides a powerful tool for identifying potential drug interactions and side effects.

Recent studies have highlighted the potential of Apixiban-d3 in improving our understanding of drug resistance mechanisms. By analyzing how cancer cells metabolize Apixiban and its deuterated counterpart, researchers can identify pathways that contribute to resistance. This information can then be used to develop new therapeutic strategies that overcome these resistance mechanisms.

The future prospects for Apixiban-d3 are promising, with ongoing research exploring new applications across multiple disciplines. As analytical techniques continue to evolve, the demand for high-quality deuterated compounds like Apixiban-d3 is expected to grow. Its versatility makes it an indispensable tool for researchers seeking to push the boundaries of pharmaceutical science.